Cas no 1955540-63-2 (1-ethynyl-3-(trifluoromethyl)bicyclo[1.1.1]pentane)

• Product Name: 1-ethynyl-3-(trifluoromethyl)bicyclo[1.1.1]pentane
• CAS No: 1955540-63-2
• MF: C₈H₇F₃
• MW: 160.136392831802
• MDL: MFCD30180978
• CID: 5104719
• PubChem ID: 122360465
• Update Time: 2026-03-03

1-ethynyl-3-(trifluoromethyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-3-(trifluoromethyl)bicyclo[1.1.1]pentane

• MDL： MFCD30180978
• Inchi： 1S/C8H7F3/c1-2-6-3-7(4-6,5-6)8(9,10)11/h1H,3-5H2
• InChI Key： IANCWMHZPDCENN-UHFFFAOYSA-N
• SMILES： C12(C#C)CC(C(F)(F)F)(C1)C2

Additional information on 1-ethynyl-3-(trifluoromethyl)bicyclo[1.1.1]pentane

1-Ethynyl-3-(Trifluoromethyl)bicyclo[1.1.1]pentane: A Comprehensive Overview

1-Ethynyl-3-(trifluoromethyl)bicyclo[1.1.1]pentane is a highly specialized organic compound with the CAS number 1955540-63-2. This compound belongs to the class of bicyclic compounds, characterized by its rigid and stable bicyclo[1.1.1]pentane framework, which is further substituted with an ethynyl group and a trifluoromethyl group. The combination of these substituents imparts unique chemical and physical properties to the molecule, making it a subject of interest in various fields of research and application.

The bicyclo[1.1.1]pentane structure is a tricyclic system with three fused rings, providing exceptional rigidity and stability to the molecule. This structural feature is particularly advantageous in applications where molecular rigidity is desired, such as in drug design and materials science. The ethynyl group, attached at the 1-position, introduces unsaturation and reactivity, enabling further functionalization through alkyne chemistry. Meanwhile, the trifluoromethyl group at the 3-position contributes electron-withdrawing effects, enhancing the compound's electronic properties and reactivity.

Recent studies have highlighted the potential of 1-ethynyl-3-(trifluoromethyl)bicyclo[1.1.1]pentane in pharmaceutical development, particularly in the design of bioisosteres and rigid scaffolds for drug molecules. Its unique combination of rigidity and reactivity makes it an ideal candidate for exploring novel therapeutic agents with improved pharmacokinetic profiles. Researchers have also explored its application in material science, where its structural integrity and electronic properties could be leveraged for developing advanced materials with tailored functionalities.

From a synthetic perspective, the preparation of bicyclo[1.1.1]pentane derivatives has been a topic of extensive research over the years. Modern methodologies, including ring-closing metathesis and enyne cyclization, have enabled efficient synthesis of this compound with high stereochemical control. These advancements have significantly enhanced the accessibility of bicyclo[1.1.1]pentane-based compounds, facilitating their exploration in diverse chemical contexts.

In terms of physical properties, bicyclo[1.1.1]pentane derivatives are generally characterized by high melting points due to their rigid structures, which promote strong intermolecular forces such as van der Waals interactions and π-π stacking (if applicable). The presence of electronegative substituents like the trifluoromethyl group further modulates these properties, potentially influencing solubility and stability under various conditions.

Looking ahead, the continued exploration of bicyclo[1.1.1]pentane derivatives is expected to yield further insights into their potential applications across multiple disciplines. The integration of computational chemistry tools with experimental studies is anticipated to accelerate the discovery of novel compounds with tailored properties, paving the way for innovative solutions in fields ranging from medicine to materials science.